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Compound Name:
4-(Dimethoxymethyl)-2-

methylpyrimidine

Cat. No.: B061294 Get Quote

Technical Guide: 4-(Dimethoxymethyl)-2-
methylpyrimidine
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(Dimethoxymethyl)-2-methylpyrimidine is a heterocyclic organic compound featuring a

pyrimidine core. The pyrimidine scaffold is a fundamental building block in numerous

biologically active molecules, including nucleic acids and a wide array of pharmaceuticals.[1]

This technical guide provides a comprehensive overview of the structure, chemical properties,

and potential applications of 4-(Dimethoxymethyl)-2-methylpyrimidine, with a focus on its

role as a key intermediate in pharmaceutical synthesis.

Chemical Structure and Formula
The chemical structure of 4-(Dimethoxymethyl)-2-methylpyrimidine consists of a pyrimidine

ring substituted with a methyl group at the 2-position and a dimethoxymethyl group at the 4-

position. The dimethoxymethyl group serves as a protected aldehyde, which is a versatile

functional handle in organic synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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